4-(prop-2-yn-1-yl)-1,3-oxazolidine-2,5-dione
Overview
Description
The compound “4-(prop-2-yn-1-yl)-1,3-oxazolidine-2,5-dione” is a complex organic molecule. It likely contains an oxazolidine ring, which is a five-membered ring made up of three carbon atoms, one oxygen atom, and one nitrogen atom .
Synthesis Analysis
While specific synthesis methods for “4-(prop-2-yn-1-yl)-1,3-oxazolidine-2,5-dione” were not found, similar compounds have been synthesized through various methods. For example, a divergent domino annulation reaction of prop-2-ynylsulfonium salts with sulfonyl-protected β-amino ketones has been developed .Molecular Structure Analysis
The molecular structure of “4-(prop-2-yn-1-yl)-1,3-oxazolidine-2,5-dione” would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(prop-2-yn-1-yl)-1,3-oxazolidine-2,5-dione can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Propargyl alcohol", "Ethyl chloroformate", "Glycine", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Propargyl alcohol is reacted with ethyl chloroformate in the presence of sodium hydroxide to form propargyl ethyl carbonate.", "Step 2: Glycine is then added to the reaction mixture and heated to form propargyl N-carbamoyl glycine.", "Step 3: The resulting product is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 4: The hydrochloride salt is then reacted with sodium bicarbonate to form the free base.", "Step 5: The free base is then treated with diethyl ether to form the final product, 4-(prop-2-yn-1-yl)-1,3-oxazolidine-2,5-dione." ] } | |
CAS RN |
98139-07-2 |
Product Name |
4-(prop-2-yn-1-yl)-1,3-oxazolidine-2,5-dione |
Molecular Formula |
C6H5NO3 |
Molecular Weight |
139.1 |
Purity |
95 |
Origin of Product |
United States |
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